Cas no 1214364-60-9 (Methyl 3-(Pyridin-3-Yl)Isonicotinate(WX618138))

• Product Name: Methyl 3-(Pyridin-3-Yl)Isonicotinate(WX618138)
• CAS No: 1214364-60-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4563295
• Update Time: 2025-10-29

Methyl 3-(Pyridin-3-Yl)Isonicotinate(WX618138) Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(Pyridin-3-Yl)Isonicotinate(WX618138)
• METHYL 3-(PYRIDIN-3-YL)ISONICOTINATE

• MDL： MFCD15477526
• Inchi： 1S/C12H10N2O2/c1-16-12(15)10-4-6-14-8-11(10)9-3-2-5-13-7-9/h2-8H,1H3
• InChI Key： GGIFGCODAYULLP-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(OC)=O)=C1C1=CC=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on Methyl 3-(Pyridin-3-Yl)Isonicotinate(WX618138)

Methyl 3-(Pyridin-3-Yl)Isonicotinate (WX618138): A Versatile Chemical Intermediate for Pharmaceutical and Material Applications

Methyl 3-(Pyridin-3-Yl)Isonicotinate (CAS No: 1214364-60-9), also known by its product code WX618138, is an important heterocyclic compound gaining attention in pharmaceutical research and specialty chemical industries. This ester derivative combines pyridine and isonicotinate moieties, offering unique chemical properties that make it valuable for drug discovery and material science applications.

The molecular structure of Methyl 3-(Pyridin-3-Yl)Isonicotinate WX618138 features two nitrogen-containing aromatic rings, which contribute to its electron-rich character and ability to participate in various chemical reactions. Researchers are particularly interested in this compound's potential as a building block for pharmaceutical intermediates, with recent studies exploring its use in developing novel kinase inhibitors and other therapeutic agents.

In the context of current research trends, Methyl 3-Pyridinyl Isonicotinate aligns with several hot topics in medicinal chemistry, including the development of targeted cancer therapies and central nervous system drugs. The compound's dual pyridine structure makes it particularly suitable for creating molecules that can interact with biological targets through multiple binding modes, a feature highly sought after in modern drug design.

The synthesis and applications of WX618138 chemical compound have been the subject of numerous patent filings in recent years, particularly in areas related to heterocyclic chemistry and medicinal chemistry. Its stability under various conditions and compatibility with common organic solvents make it a practical choice for laboratory-scale and industrial applications alike.

From a commercial perspective, the demand for Methyl 3-(Pyridin-3-Yl)Isonicotinate CAS 1214364-60-9 has been steadily increasing, driven by growing interest in pyridine-based compounds for pharmaceutical applications. Suppliers typically offer this chemical with high purity grades (≥98%) suitable for research and development purposes, with custom synthesis options available for specific project requirements.

Researchers working with WX618138 Methyl ester derivative should note its physical properties: typically appearing as a white to off-white crystalline powder with good solubility in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO). These characteristics make it convenient for various chemical transformations and formulation processes.

The safety profile of 3-Pyridinyl isonicotinate methyl ester has been well-documented in available material safety data sheets. While not classified as hazardous under standard regulations, proper laboratory precautions should always be followed when handling this or any chemical substance, including the use of appropriate personal protective equipment.

In material science applications, Methyl 3-(Pyridin-3-Yl)Isonicotinate has shown promise as a precursor for functional materials, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in its structure can serve as coordination sites for various metal ions, enabling the creation of novel materials with potential applications in catalysis and gas storage.

Analytical characterization of CAS 1214364-60-9 compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's identity and purity, which are crucial for research applications where consistent quality is essential.

The future outlook for Methyl 3-(Pyridin-3-Yl)Isonicotinate WX618138 appears promising, with ongoing research exploring its potential in various fields. As the pharmaceutical industry continues to seek novel heterocyclic scaffolds for drug development, compounds like this that offer structural diversity and synthetic flexibility are likely to remain in high demand.

For researchers considering working with Pyridine-isonicotinate ester WX618138, it's worth noting that several synthetic routes have been published in the literature, offering flexibility in production scale and purity requirements. The compound's stability also allows for relatively long storage periods when kept under appropriate conditions (typically room temperature in a dry environment).

In conclusion, Methyl 3-(Pyridin-3-Yl)Isonicotinate (CAS No: 1214364-60-9) represents an important chemical building block with diverse applications in pharmaceutical research and material science. Its unique structural features and chemical properties make it a valuable tool for scientists developing new therapeutic agents and functional materials, positioning it as a compound of ongoing interest in chemical research and development.